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Compound of Interest

Compound Name: Ttc-352

Cat. No.: B611505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, operation, and

disposal of Ttc-352, a selective human estrogen receptor partial agonist (ShERPA). Given that

a specific Material Safety Data Sheet (MSDS) is not publicly available for this investigational

compound, this guidance is based on established protocols for handling potent pharmaceutical

compounds, safety data from clinical trials, and the known characteristics of Selective Estrogen

Receptor Modulators (SERMs).

Compound Overview and Safety Profile
Ttc-352 is an orally bioavailable investigational drug developed for the treatment of estrogen

receptor-positive (ER+) breast cancer. As a potent, biologically active molecule, it requires

careful handling to minimize occupational exposure.

Clinical Safety Summary: A Phase 1 clinical trial of Ttc-352 in patients with metastatic breast

cancer provides insight into its potential toxicities. While generally found to be safe and

tolerable, some adverse events were observed.[1][2][3][4] This information is critical for

researchers to understand the potential health effects of exposure.
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Toxicity Type Grade
Observed Adverse

Events
Reference

Hematologic 3
Asymptomatic

pulmonary embolism
[1]

Gastrointestinal 3 Diarrhea

Hepatic 3

Aspartate

transaminase

elevation

4

Gamma

glutamyltransferase

elevation

Musculoskeletal 3 Myalgia (muscle pain)

This table summarizes adverse events observed in a clinical setting and should be considered

as potential risks in a laboratory setting upon acute or chronic exposure.

Personal Protective Equipment (PPE) and Handling
Due to its potency, Ttc-352 should be handled with appropriate engineering controls and

personal protective equipment to prevent exposure through inhalation, ingestion, or skin

contact.

Standard Laboratory Practices:

Designated Areas: All work with Ttc-352, especially with the powdered form, should be

conducted in a designated area, such as a chemical fume hood, biological safety cabinet, or

a ventilated balance enclosure to minimize inhalation risk.

Personal Protective Equipment (PPE):

Gloves: Wear two pairs of nitrile gloves.

Lab Coat: A dedicated lab coat, preferably disposable, should be used.
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Eye Protection: ANSI-rated safety glasses or goggles are mandatory.

Respiratory Protection: For operations with a high risk of aerosolization (e.g., weighing

powder, preparing concentrated solutions), a NIOSH-approved respirator may be

necessary.

Experimental Workflow for Handling Ttc-352:
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Caption: A typical workflow for the safe handling of Ttc-352 in a laboratory setting.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area. Restrict

access to the spill site.

Assess the Spill: Determine the nature and extent of the spill. For large spills or if you are

unsure how to proceed, contact your institution's Environmental Health and Safety (EHS)
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department.

Don PPE: Before cleaning, don the appropriate PPE as described above.

Contain and Clean:

Powder Spills: Gently cover the spill with absorbent pads. Avoid dry sweeping.

Liquid Spills: Absorb the spill with inert material (e.g., vermiculite, sand) and place it in a

sealed container.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

All cleaning materials should be disposed of as hazardous waste.

Disposal Plan
As an investigational drug, Ttc-352 and all associated waste must be disposed of as

hazardous chemical waste in accordance with local, state, and federal regulations.

Disposal Workflow:
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Caption: The procedural flow for the proper disposal of Ttc-352 waste.

Key Disposal Steps:

Segregation: Do not mix Ttc-352 waste with other waste streams.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name "Ttc-352".

Storage: Store waste in a designated satellite accumulation area.

Pickup and Disposal: Contact your institution's EHS office for pickup and final disposal,

which is typically through high-temperature incineration.
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By adhering to these guidelines, researchers can handle Ttc-352 safely and effectively,

minimizing personal risk and environmental impact while advancing important scientific

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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